Cas no 2703756-59-4 (5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride)

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride is a synthetic organic compound featuring a spirocyclic structure combining indoline and pyrrolidine moieties. The presence of a chlorine substituent enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. Its hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its rigid spiro scaffold, which can influence conformational properties and binding affinity. Its structural complexity allows for diverse derivatization, enabling applications in drug discovery and the synthesis of novel heterocyclic compounds.

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride structure

2703756-59-4 structure

Product Name:5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride

CAS No:2703756-59-4

MF:C₁₁H₁₂Cl₂N₂O

MW:259.13

CID:5086104

PubChem ID:155928341

Update Time:2025-10-28

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride
- 2703756-59-4
- F77749
- 5-chloro-1H-spiro[indole-3,3'-pyrrolidin]-2-one hydrochloride
- 5-chlorospiro[1H-indole-3,3'-pyrrolidine]-2-one;hydrochloride
- Inchi： 1S/C11H11ClN2O.ClH/c12-7-1-2-9-8(5-7)11(10(15)14-9)3-4-13-6-11;/h1-2,5,13H,3-4,6H2,(H,14,15);1H
- InChI Key： HTJIOBSCXKLHRE-UHFFFAOYSA-N
- SMILES： C1=C(Cl)C=CC2NC(=O)C3(CNCC3)C1=2.Cl

Computed Properties

Exact Mass: 258.0326684g/mol
Monoisotopic Mass: 258.0326684g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 296
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1Å²

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1257073-50mg	5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride	2703756-59-4	95%	50mg	$395	2023-09-04

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride Related Literature

1. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

Additional information on 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one Hydrochloride: An Overview of a Promising Compound (CAS No. 2703756-59-4)

5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride (CAS No. 2703756-59-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and chlorine substitution, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride is particularly noteworthy. The spirocyclic framework provides enhanced stability and conformational rigidity, which can influence its pharmacokinetic properties and biological activity. The presence of the chlorine atom at the 5-position further modulates its reactivity and binding affinity to specific targets, making it a valuable scaffold for drug design.

Recent studies have explored the potential therapeutic applications of 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride. One area of significant interest is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride has also demonstrated promising neuroprotective effects. Studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical data have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride. Early-phase trials have demonstrated that the compound is well-tolerated by patients and shows promising preliminary results in terms of efficacy. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 5-Chlorospiro[indoline-3,3'-pyrrolidin]-2-one hydrochloride (CAS No. 2703756-59-4) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for addressing unmet medical needs in various disease areas.